Cas no 773100-76-8 (5-(Bromomethyl)-2-fluorobenzoic Acid)

• Product Name: 5-(Bromomethyl)-2-fluorobenzoic Acid
• CAS No: 773100-76-8
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD06208849
• CID: 530566
• Update Time: 2025-10-28

5-(Bromomethyl)-2-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(bromomethyl)-2-fluoro-
• 5-(BROMOMETHYL)-2-FLUOROBENZOIC ACID
• 5-(Bromomethyl)-2-fluorobenzoic Acid

• MDL： MFCD06208849
• Inchi： 1S/C8H6BrFO2/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： VSGODVJOLOLNMX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)O)C=1)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-(Bromomethyl)-2-fluorobenzoic Acid

5-(Bromomethyl)-2-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 773100-76-8, known as 5-(Bromomethyl)-2-fluorobenzoic Acid, is a significant molecule in the field of organic chemistry, particularly in the synthesis of biologically active compounds and advanced materials. This compound has garnered attention due to its unique structure and versatile applications in drug design and material science.

5-(Bromomethyl)-2-fluorobenzoic Acid is characterized by its benzene ring substituted with a bromomethyl group at the 5-position and a fluorine atom at the 2-position, along with a carboxylic acid group at the para position relative to the fluorine. This arrangement imparts distinctive electronic and steric properties, making it an ideal building block for various chemical transformations.

Recent studies have highlighted the role of 5-(Bromomethyl)-2-fluorobenzoic Acid in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for creating bioisosteres, which are structural analogs that can enhance drug efficacy and reduce side effects. The bromomethyl group serves as a reactive site for nucleophilic substitutions, enabling the introduction of diverse functional groups that can modulate pharmacokinetic properties.

In addition to its pharmaceutical applications, 5-(Bromomethyl)-2-fluorobenzoic Acid has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. The carboxylic acid group provides sites for polymerization, while the bromomethyl and fluorine substituents contribute to thermal stability and chemical resistance, making this compound valuable for high-performance materials.

The synthesis of 5-(Bromomethyl)-2-fluorobenzoic Acid involves multi-step processes that often begin with fluorination of benzoic acid derivatives followed by alkylation to introduce the bromomethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

From an environmental standpoint, 5-(Bromomethyl)-2-fluorobenzoic Acid exhibits moderate biodegradability under specific conditions, which aligns with current sustainability trends in chemical manufacturing. Its eco-friendly profile makes it suitable for applications where environmental impact is a critical consideration.

In conclusion, 5-(Bromomethyl)-2-fluorobenzoic Acid (CAS No. 773100-76-8) stands out as a versatile and valuable compound with broad applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical synthesis.